1-(2,2-Diethoxyethoxy)-4-methoxybenzene
Cat. No. B1361630
M. Wt: 240.29 g/mol
InChI Key: XWIJNGRJPFEZIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]([O:3][CH:4]([O:2][CH2:15][CH3:16])[CH2:5][O:6][c:7]1[cH:8][cH:9][c:10]([O:13][CH3:14])[cH:11][cH:12]1)[CH3:17].[CH3:19][C:20](=[O:21])[CH3:22].[ClH:18]>>[O:3]=[CH:4][CH2:5][O:6][c:7]1[cH:8][cH:9][c:10]([O:13][CH3:14])[cH:11][cH:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(COc1ccc(OC)cc1)OCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(OCC=O)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
